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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777

For Researchers, Scientists, and Drug Development Professionals

Abstract

MCCO950 is a potent and highly specific small-molecule inhibitor of the NLRP3 inflammasome, a
key component of the innate immune system implicated in numerous inflammatory diseases.[1]
Consistent and accurate preparation of MCC950 stock solutions is fundamental for achieving
reproducible results in both in vitro and in vivo research. This document provides detailed
protocols for the preparation of MCC950 stock solutions using either Dimethyl Sulfoxide
(DMSO) for non-aqueous applications or water for the more soluble sodium salt form. It
includes a comprehensive data summary, step-by-step experimental procedures, and critical
considerations for solvent selection, storage, and handling.

Data Presentation: Properties of MCC950

The choice of solvent is critically dependent on the specific form of MCC950 being used (free
acid vs. sodium salt). The sodium salt offers significantly higher aqueous solubility. All
guantitative data are summarized in the table below for easy comparison.
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MCC950 Sodium

MCC950 Sodium

Parameter MCC950 in DMSO . .
Salt in Water Salt in DMSO
Molecular Weight (
~404.5[2] ~426.5[3] ~426.5[3]
g/mol)
» 230-100 mg/mL (with 221.45-40 mg/mL][3]
Solubility ~5-81 mg/mL[2][4] )
gentle warming)[3][5] [5]
Recommended Stock
) 10-200 mM 10-100 mM 10-40 mM
Concentration
Storage Temperature
-20°C or -80°C -20°C -20°C or -80°C

(Aliquots)

Solution Stability

>4 years (as solid); 1
month at -20°C or 1
year at -80°C in
solution[2][6]

Not recommended for
storage >1 day[2]

1 month at -20°C or 1
year at -80°C in

solution[6]

Note: The solubility of MCC950 and its sodium salt in DMSO can be reduced by moisture.

Always use fresh, anhydrous DMSO for best results.[4][6]

Experimental Protocols

Protocol 1: Preparation of 10 mM MCC950 Stock
Solution in DMSO

This protocol is suitable for the free acid form of MCC950.

Materials:

MCC950 (FW: 404.5 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance
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e \ortex mixer
o Calibrated micropipettes
Procedure:

o Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the MCC950
vial and anhydrous DMSO to equilibrate to room temperature.

» Weighing: Accurately weigh 4.05 mg of MCC950 powder and transfer it to a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the MCC950 powder.

e Dissolution: Cap the tube securely and vortex at medium-high speed until the solid is
completely dissolved. The solution should be clear and colorless. If dissolution is slow, gentle
warming (e.g., in a 37°C water bath for 5-10 minutes) can be applied.

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the 10 mM stock solution into
smaller, single-use aliquots (e.g., 20-50 L) in sterile tubes.

o Storage: Store the aliquots upright at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[6]

Protocol 2: Preparation of 10 mM MCC950 Sodium Salt
Stock Solution in Water

This protocol is specifically for the water-soluble sodium salt form of MCC950.

Materials:

MCC950 Sodium Salt (FW: 426.5 g/mol )

Sterile, nuclease-free water (e.g., cell culture grade, WFI)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance
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e \ortex mixer
o Calibrated micropipettes
Procedure:

o Preparation: Work in a sterile environment. Allow the MCC950 sodium salt vial and sterile
water to come to room temperature.

e Weighing: Weigh 4.27 mg of MCC950 sodium salt powder and place it in a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of sterile water to the powder.

e Dissolution: Cap the tube and vortex thoroughly. Gentle warming may be required to achieve
complete dissolution.[5]

e Usage:lt is strongly recommended to use aqueous solutions of MCC950 fresh and not to
store them for more than one day.[2] If immediate use is not possible, filter-sterilize the
solution through a 0.22 um syringe filter into a new sterile tube before aliquoting.

o Storage (if necessary): Store aliquots at -20°C, but prioritize immediate use for best results.

Visualized Workflow and Mechanism of Action
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Experimental Workflow: Stock Solution Preparation

Equilibrate Reagents
(MCC950 & Solvent)

Weigh MCC950 Powder

'

Add Sterile Solvent
(DMSO or Water)

:

Vortex to Dissolve
(Warm if needed)

'

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing MCC950
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606777#preparing-mcc950-stock-solution-with-dmso-
or-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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